4-[3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]sulfanyl-4-prop-2-enyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,5-dien-1-one

• Molecular Formula: C17H14ClN3O2S2
• Molecular Weight: 391.9 g/mol
• IUPAC Name: 4-[3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]sulfanyl-4-prop-2-enyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C17H14ClN3O2S2/c1-2-9-21-16(11-3-5-12(22)6-4-11)19-20-17(21)24-10-13(23)14-7-8-15(18)25-14/h2-8,19H,1,9-10H2
• InChI Key: CDUZERFCDGMGKU-UHFFFAOYSA-N
• Isomeric SMILES: C=CCN1C(=C2C=CC(=O)C=C2)NN=C1SCC(=O)C3=CC=C(S3)Cl

Description

4-[3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]sulfanyl-4-prop-2-enyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,5-dien-1-one is a chemical compound that has gained significant attention in scientific research due to its unique properties. The compound is commonly referred to as a triazole derivative and is used in various research applications.

Mechanism of Action

The mechanism of action of 4-[3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]sulfanyl-4-prop-2-enyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,5-dien-1-one is not fully understood. However, studies have shown that the compound has the potential to inhibit certain enzymes and receptors in the body. The compound has also been shown to have antioxidant properties.
Biochemical and physiological effects:
The compound has been shown to have various biochemical and physiological effects. Studies have shown that the compound has the potential to reduce inflammation, inhibit the growth of cancer cells, and improve cognitive function. Additionally, the compound has been shown to have potential as an antifungal and antibacterial agent.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments. It is relatively stable and can be easily synthesized in large quantities. Additionally, the compound has been shown to have low toxicity levels, making it safe for use in lab experiments. However, the compound has some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-[3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]sulfanyl-4-prop-2-enyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,5-dien-1-one. One potential direction is to explore the compound's potential as a drug candidate for various diseases, such as cancer and Alzheimer's disease. Additionally, the compound's unique properties could be further explored for the development of new materials with potential applications in various fields. Furthermore, the compound's mechanism of action could be further elucidated to better understand its potential uses.
Conclusion:
In conclusion, this compound is a compound with unique properties that has gained significant attention in scientific research. The compound has been extensively used in various research applications, including medicinal chemistry, materials science, and biochemistry. Further research is needed to fully understand the compound's potential uses and mechanisms of action.

Synthesis Methods

The synthesis of 4-[3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]sulfanyl-4-prop-2-enyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,5-dien-1-one involves a multi-step process that includes the use of various reagents and solvents. The synthesis method is complex and requires expertise in organic chemistry. The detailed synthesis method is beyond the scope of this paper.

Scientific Research Applications

The compound has been extensively used in scientific research for various applications. One of the most common applications is in the field of medicinal chemistry, where the compound has been studied for its potential as a drug candidate. The compound has also been used in the synthesis of other compounds with potential therapeutic uses. Additionally, the compound has been used in the development of new materials with unique properties.